Cas no 61404-70-4 (1H-Pyrrole-3-carbonitrile, 2-amino-1,4-diphenyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-1,4-diphenyl-
• CAS No: 61404-70-4
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 480669
• PubChem ID: 930517
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2-amino-1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-1,4-diphenyl-
• 2-amino-1,4-diphenyl-pyrrole-3-carbonitrile
• 2-amino-1,4-diphenylpyrrole-3-carbonitrile
• DTXSID00358997
• AKOS005611823
• 61404-70-4
• SCHEMBL7835925

• Inchi： 1S/C17H13N3/c18-11-15-16(13-7-3-1-4-8-13)12-20(17(15)19)14-9-5-2-6-10-14/h1-10,12H,19H2
• InChI Key： CJNPJKYCHRKYHU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C(C#N)=C1N

Computed Properties

• Exact Mass: 259.11109
• Monoisotopic Mass: 259.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74